4-((benzyl(methyl)amino)methyl)-6-ethyl-2H-chromen-2-one
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Description
4-((benzyl(methyl)amino)methyl)-6-ethyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C20H21NO2 and its molecular weight is 307.393. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Catalysis
One significant area of application for such compounds is in the synthesis of chromene derivatives, which are valuable in medicinal chemistry and materials science. For instance, potassium phthalimide-N-oxyl has been employed as an efficient organocatalyst in the one-pot, three-component synthesis of various 2-amino-4H-chromene derivatives in water, showcasing an environmentally friendly approach to prepare these compounds with advantages like short reaction time, high yields, and straightforward work-up (Dekamin, Eslami, & Maleki, 2013). Similarly, sodium malonate has been utilized as an efficient catalyst for the aqua one-pot, three-component synthesis of dihydropyrano[3,2-c]chromenes and amino-benzochromenes, underlining the significance of green chemistry in the synthesis of medicinally relevant compounds (Kiyani & Tazari, 2017).
Molecular Structure and Crystallography
The molecular structure and crystallography of chromene derivatives have been extensively studied to understand their chemical behavior and potential applications. For example, the crystal structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was determined using single-crystal X-ray crystallography, revealing insights into its molecular conformation and intermolecular hydrogen bonding patterns (Manolov, Morgenstern, & Hegetschweiler, 2012). Such studies are crucial for the development of chromene-based materials and pharmaceuticals.
Biological and Medicinal Applications
Chromene derivatives have shown potential in various biological and medicinal applications due to their diverse pharmacological activities. Research has highlighted their role as inhibitors and radical scavengers, which could be pivotal in developing new therapeutic agents. For example, a study on 4H-benzochromene derivatives as novel tyrosinase inhibitors and radical scavengers involved synthesis, biological evaluation, and molecular docking analysis, indicating their potential as competitive tyrosinase inhibitors and effective radical scavengers (Karimian et al., 2020). Such findings could have significant implications in the fields of cosmetics, food industry, and medicine.
Properties
IUPAC Name |
4-[[benzyl(methyl)amino]methyl]-6-ethylchromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO2/c1-3-15-9-10-19-18(11-15)17(12-20(22)23-19)14-21(2)13-16-7-5-4-6-8-16/h4-12H,3,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQTJSAKJPXYNHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)OC(=O)C=C2CN(C)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.